3-Bis((2-chloroethyl)amino)methyl-1,8-dihydroxy-9,10-anthraquinone
3-Bis((2-chloroethyl)amino)methyl-1,8-dihydroxy-9,10-anthraquinone
Brand Name:
Vulcanchem
CAS No.:
111822-93-6
VCID:
VC20820042
InChI:
InChI=1S/C19H17Cl2NO4/c20-4-6-22(7-5-21)10-11-8-13-17(15(24)9-11)19(26)16-12(18(13)25)2-1-3-14(16)23/h1-3,8-9,23-24H,4-7,10H2
SMILES:
C1=CC2=C(C(=C1)O)C(=O)C3=C(C2=O)C=C(C=C3O)CN(CCCl)CCCl
Molecular Formula:
C19H18Cl2N2O4
Molecular Weight:
394.2 g/mol
3-Bis((2-chloroethyl)amino)methyl-1,8-dihydroxy-9,10-anthraquinone
CAS No.: 111822-93-6
Cat. No.: VC20820042
Molecular Formula: C19H18Cl2N2O4
Molecular Weight: 394.2 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 111822-93-6 |
|---|---|
| Molecular Formula | C19H18Cl2N2O4 |
| Molecular Weight | 394.2 g/mol |
| IUPAC Name | 3-[bis(2-chloroethyl)aminomethyl]-1,8-dihydroxyanthracene-9,10-dione |
| Standard InChI | InChI=1S/C19H17Cl2NO4/c20-4-6-22(7-5-21)10-11-8-13-17(15(24)9-11)19(26)16-12(18(13)25)2-1-3-14(16)23/h1-3,8-9,23-24H,4-7,10H2 |
| Standard InChI Key | MKWKDPBGQQMXRM-UHFFFAOYSA-N |
| SMILES | C1=CC2=C(C(=C1)O)C(=O)C3=C(C2=O)C=C(C=C3O)CN(CCCl)CCCl |
| Canonical SMILES | C1=CC2=C(C(=C1)O)C(=O)C3=C(C2=O)C=C(C=C3O)CN(CCCl)CCCl |
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